93-34-5

5-Chloro-2-methoxybenzenediazonium chloride

• CAS RN:
• 93-34-5

• Formula:
• C7H6Cl2N2O

• InChI:
• InChI=1S/C7H6ClN2O.ClH/c1-11-7-3-2-5(8)4-6(7)10-9;/h2-4H,1H3;1H/q+1;/p-1

• InChIKey:
• MLQLFEBDEPZXFY-UHFFFAOYSA-M

• 5-Chloro-2-methoxybenzenediazonium chloride is a useful research compound. Its molecular formula is C7H6Cl2N2O and its molecular weight is 205.04 g/mol. The purity is usually 95%.

Methyl 3-[(2,5-dichlorophenyl)sulfonylamino]thiophene-2-carboxylate

In Stock

• CAS RN:
• 5693-34-5

• Formula:
• C12H9Cl2NO4S2

• InChI:
• InChI=1S/C12H9Cl2NO4S2/c1-19-12(16)11-9(4-5-20-11)15-21(17,18)10-6-7(13)2-3-8(10)14/h2-6,15H,1H3

• InChIKey:
• XEYNCYLUBROHMJ-UHFFFAOYSA-N

• Methyl 3-[(2,5-dichlorophenyl)sulfonylamino]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H9Cl2NO4S2 and its molecular weight is 366.2 g/mol. The purity is usually 95%.

Ethyl 3-(3,7-dimethylocta-2,6-dienyl)-4,6-dihydroxy-2-pentylbenzoate

• CAS RN:
• 18793-34-5

• Formula:
• C11H9ClN4O

• InChI:
• InChI=1S/C24H36O4/c1-6-8-9-13-20-19(15-14-18(5)12-10-11-17(3)4)21(25)16-22(26)23(20)24(27)28-7-2/h11,14,16,25-26H,6-10,12-13,15H2,1-5H3

• InChIKey:
• QXJHVLUKNYEHGE-UHFFFAOYSA-N

• Ethyl 3-(3,7-dimethylocta-2,6-dienyl)-4,6-dihydroxy-2-pentylbenzoate is a useful research compound. Its molecular formula is C11H9ClN4O and its molecular weight is 388.5 g/mol. The purity is usually 95%.

3-Amino-5-phenylthiophene-2-carbohydrazide

In Stock

• CAS RN:
• 521093-34-5

• Formula:
• C11H11N3OS

• InChI:
• InChI=1S/C11H11N3OS/c12-8-6-9(7-4-2-1-3-5-7)16-10(8)11(15)14-13/h1-6H,12-13H2,(H,14,15)

• InChIKey:
• ROKLCALOHFBIDA-UHFFFAOYSA-N

• 3-Amino-5-phenylthiophene-2-carbohydrazide is a useful research compound. Its molecular formula is C11H11N3OS and its molecular weight is 233.29. The purity is usually 95%.

3'-Piperidinomethyl-2-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898793-34-5

• Formula:
• C20H20F3NO

• InChI:
• InChI=1S/C20H20F3NO/c21-20(22,23)18-10-3-2-9-17(18)19(25)16-8-6-7-15(13-16)14-24-11-4-1-5-12-24/h2-3,6-10,13H,1,4-5,11-12,14H2

• InChIKey:
• ROOUZWKSHJZISN-UHFFFAOYSA-N

• 3'-Piperidinomethyl-2-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C20H20F3NO and its molecular weight is 347.4 g/mol. The purity is usually 95%.

2-Pyridinamine, 6-bromo-N-methyl-3-nitro-

In Stock

• CAS RN:
• 924293-34-5

• Formula:
• C6H6BrN3O2

• InChI:
• InChI=1S/C6H6BrN3O2/c1-8-6-4(10(11)12)2-3-5(7)9-6/h2-3H,1H3,(H,8,9)

• InChIKey:
• MRAXDUSASHBAQX-UHFFFAOYSA-N

• 2-Pyridinamine, 6-bromo-N-methyl-3-nitro- is a useful research compound. Its molecular formula is C6H6BrN3O2 and its molecular weight is 232.037. The purity is usually 95%.

ethyl (1S,3R,4R)-3-amino-4-hydroxycyclohexane-1-carboxylate

Usually In Stock

• CAS RN:
• 929693-34-5

• Formula:
• C9H17NO3

• InChI:
• InChI=1S/C9H17NO3/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h6-8,11H,2-5,10H2,1H3/t6-,7+,8+/m0/s1

• InChIKey:
• PIJOTEIYZWNRBX-XLPZGREQSA-N

• Ethyl (1S,3R,4R)-3-amino-4-hydroxycyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C9H17NO3 and its molecular weight is 187.239. The purity is usually 95%.

Ethanone, 1-(3-hydroxy-3-methylcyclobutyl)-, trans- (9CI)

• CAS RN:
• 107693-34-5

• Formula:
• C7H12O2

• InChI:
• InChI=1S/C7H12O2/c1-5(8)6-3-7(2,9)4-6/h6,9H,3-4H2,1-2H3

• InChIKey:
• YLEGKMUTECCKIJ-UHFFFAOYSA-N

• Ethanone, 1-(3-hydroxy-3-methylcyclobutyl)-, trans- (9CI), also known as Ethanone, 1-(3-hydroxy-3-methylcyclobutyl)-, trans- (9CI), is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.171. The purity is usually 95%.

4-chloro-1-methyl-1H-pyrazole-5-sulfonamide

In Stock

• CAS RN:
• 1593693-34-5

• Formula:
• C4H6ClN3O2S

• 4-chloro-1-methyl-1H-pyrazole-5-sulfonamide is a useful research compound. Its molecular formula is C4H6ClN3O2S and its molecular weight is 195.6. The purity is usually 95%.

N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)nicotinamide

In Stock

• CAS RN:
• 1797293-34-5

• Formula:
• C16H20N6O

• InChI:
• InChI=1S/C16H20N6O/c1-21(2)14-13(19-15(23)12-6-5-7-17-10-12)11-18-16(20-14)22-8-3-4-9-22/h5-7,10-11H,3-4,8-9H2,1-2H3,(H,19,23)

• InChIKey:
• TVAITQJSRICDQH-UHFFFAOYSA-N

• N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)nicotinamide is a useful research compound. Its molecular formula is C16H20N6O and its molecular weight is 312.377. The purity is usually 95%.

(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

In Stock

• CAS RN:
• 1797893-34-5

• Formula:
• C19H17N7O

• InChI:
• InChI=1S/C19H17N7O/c1-13-9-18-20-10-14-12-24(8-7-17(14)25(18)22-13)19(27)16-11-21-26(23-16)15-5-3-2-4-6-15/h2-6,9-11H,7-8,12H2,1H3

• InChIKey:
• ROXNTJMUCAAMRV-UHFFFAOYSA-N

• (2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C19H17N7O and its molecular weight is 359.393. The purity is usually 95%.

Ethyl 2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)acetate

In Stock

• CAS RN:
• 2379993-34-5

• Formula:
• C13H13N3O3

• InChI:
• InChI=1S/C13H13N3O3/c1-2-19-13(18)9-16-12(17)6-5-11(15-16)10-4-3-7-14-8-10/h3-8H,2,9H2,1H3

• InChIKey:
• WQFINYMUCSQZFC-UHFFFAOYSA-N

• Ethyl 2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)acetate is a useful research compound. Its molecular formula is C13H13N3O3 and its molecular weight is 259.265. The purity is usually 95%.

(3R,4S)-3,4-Dimethoxy-3,4-dimethylpiperidine;hydrochloride

In Stock

• CAS RN:
• 2418593-34-5

• Formula:
• C9H20ClNO2

• InChI:
• InChI=1S/C9H19NO2.ClH/c1-8(11-3)5-6-10-7-9(8,2)12-4;/h10H,5-7H2,1-4H3;1H/t8-,9+;/m0./s1

• InChIKey:
• MBTDFDLKJADWOJ-DTWKUNHWSA-N

• (3R,4S)-3,4-Dimethoxy-3,4-dimethylpiperidine;hydrochloride is a useful research compound. Its molecular formula is C9H20ClNO2 and its molecular weight is 209.71. The purity is usually 95%.

(3S,4aS,8aS)-2-[(3R)-3-Amino-2-hydroxy-4-(phenylsulfanyl)butyl]decahydroisoquinoline-3-carboxylic acid

In Stock

• CAS RN:
• 1221793-34-5

• Formula:
• C20H30N2O3S

• InChI:
• InChI=1S/C20H30N2O3S/c21-17(13-26-16-8-2-1-3-9-16)19(23)12-22-11-15-7-5-4-6-14(15)10-18(22)20(24)25/h1-3,8-9,14-15,17-19,23H,4-7,10-13,21H2,(H,24,25)/t14-,15+,17-,18-,19?/m0/s1

• InChIKey:
• ZPUBJRYDIOHUPW-FFZZFDENSA-N

• (3S,4aS,8aS)-2-[(3R)-3-Amino-2-hydroxy-4-(phenylsulfanyl)butyl]decahydroisoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C20H30N2O3S and its molecular weight is 378.531. The purity is usually 95%.